5-bromo-2-methoxy-N-(5-methyl-1,2-oxazol-3-yl)benzamide

• Molecular Formula: C12H11BrN2O3
• Molecular Weight: 311.13 g/mol
• IUPAC Name: 5-bromo-2-methoxy-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C12H11BrN2O3/c1-7-5-11(15-18-7)14-12(16)9-6-8(13)3-4-10(9)17-2/h3-6H,1-2H3,(H,14,15,16)
• InChI Key: SPWQIROYECLBTH-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NC(=O)C2=C(C=CC(=C2)Br)OC

Description

5-bromo-2-methoxy-N-(5-methyl-1,2-oxazol-3-yl)benzamide is a chemical compound with potential applications in scientific research. It is commonly referred to as BMOB, and its molecular formula is C12H11BrN2O2. BMOB is a heterocyclic aromatic compound that contains a bromine atom, a methoxy group, and an oxazole ring.

Mechanism of Action

BMOB exerts its effects by binding to specific target proteins, such as enzymes or receptors, and inhibiting their activity. For example, BMOB has been shown to inhibit the activity of protein kinase CK2, which is involved in cell proliferation and survival. BMOB also inhibits histone deacetylases, which are involved in gene expression and chromatin remodeling.
Biochemical and Physiological Effects:
BMOB has been shown to have various biochemical and physiological effects. For example, it has been shown to induce cell cycle arrest and apoptosis in cancer cells. BMOB has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

BMOB has several advantages as a research tool. It is relatively easy to synthesize and has a high level of purity. BMOB is also stable under normal laboratory conditions. However, BMOB has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on BMOB. One area of interest is the development of BMOB analogs with improved potency and selectivity for specific target proteins. Another area of interest is the investigation of BMOB's potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Finally, BMOB could be used as a tool to further understand the biochemical and physiological processes involved in various cellular processes.

Synthesis Methods

BMOB can be synthesized using a simple and efficient method. One common method involves the reaction between 5-methyl-3-oxazolecarboxylic acid and 5-bromoanthranilic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then treated with methoxyamine hydrochloride and acetic anhydride to yield BMOB.

Scientific Research Applications

BMOB has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have inhibitory effects on certain enzymes, such as protein kinases and histone deacetylases, which are involved in various cellular processes. BMOB has also been investigated for its potential anti-cancer and anti-inflammatory properties.